Cas no 90924-88-2 (Urea,N-methyl-N'-[2-[6-(methylthio)-9H-purin-9-yl]ethyl]-)

• Product Name: Urea,N-methyl-N'-[2-[6-(methylthio)-9H-purin-9-yl]ethyl]-
• CAS No: 90924-88-2
• MF: C₁₀H₁₄N₆OS
• MW: 266.322759151459
• CID: 811490
• PubChem ID: 253841
• Update Time: 2025-04-19

Urea,N-methyl-N'-[2-[6-(methylthio)-9H-purin-9-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-methyl-N'-[2-[6-(methylthio)-9H-purin-9-yl]ethyl]-
• 1-methyl-3-[2-(6-methylsulfanylpurin-9-yl)ethyl]urea
• Urea, 1-methyl-3-[2-[6-(methylthio)-9H-purin-9-yl]ethyl]-
• NSC77160
• NSC-77160
• 90924-88-2
• N-Methyl-N'-{2-[6-(methylsulfanyl)-9H-purin-9-yl]ethyl}urea
• DTXSID50291688

• Inchi： 1S/C10H14N6OS/c1-11-10(17)12-3-4-16-6-15-7-8(16)13-5-14-9(7)18-2/h5-6H,3-4H2,1-2H3,(H2,11,12,17)
• InChI Key： HCSUAAPKMNZOIH-UHFFFAOYSA-N
• SMILES： S(C)C1=C2C(=NC=N1)N(C=N2)CCNC(NC)=O

Computed Properties

• Exact Mass: 266.09500
• Monoisotopic Mass: 266.09498026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.03000
• LogP: 1.25900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines